![molecular formula C8H5F6N B3133034 2,3-Bis(trifluoromethyl)aniline CAS No. 3822-20-6](/img/structure/B3133034.png)
2,3-Bis(trifluoromethyl)aniline
Overview
Description
“2,3-Bis(trifluoromethyl)aniline” is an organic compound with the molecular formula (CF3)2C6H3NH2 . It is a type of aniline that has two trifluoromethyl groups attached to it . It has a molecular weight of 229.12 .
Synthesis Analysis
The synthesis of “this compound” and similar compounds often involves the use of catalysts containing nickel and/or palladium . For example, a process for the preparation of 2-trifluoromethyl aniline involves the use of hydrogenation catalysts that contain nickel and/or palladium in metallic or oxidic form .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring with two trifluoromethyl groups and one amine group attached to it . The presence of the trifluoromethyl groups makes the molecule highly electronegative .
Chemical Reactions Analysis
“this compound” can undergo various chemical reactions. For instance, it can participate in the trifluoromethylarylation of alkenes . This reaction involves the use of anilines and allows the trifluoromethylarylation of alkenes without the need for additives, transition metals, photocatalysts, or an excess of reagents .
Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a refractive index of 1.434 and a density of 1.467 g/mL at 25°C . Its boiling point is 85°C at 15 mmHg .
Scientific Research Applications
Pesticide Synthesis
One notable application is in the synthesis of novel pesticides. 2,3-Bis(trifluoromethyl)aniline serves as a precursor in the synthesis process of bistrifluron, a compound with potent growth-retarding activity against pests. This compound is prepared by treating 2,6-difluorobenzoyl isocyanate with 2-chloro-3,5-bis(trifluoromethyl)aniline, demonstrating its utility in agricultural chemical research (Liu An-chan, 2015).
Organic Synthesis
In organic chemistry, this compound is used as a monodentate transient directing group for the palladium-catalyzed direct dehydrogenative cross-coupling of benzaldehydes with arenes. This application highlights its role in facilitating the synthesis of complex organic molecules such as 9-fluorenones with high regioselectivities and yields, showcasing its importance in the development of new organic synthesis methodologies (Yi‐Feng Wang et al., 2019).
Material Science
In material science, this compound is employed in the synthesis of advanced polyimides with unique properties, including high thermal stability, low water absorption, and low dielectric constants. These materials are of significant interest for applications in electronics and aerospace due to their exceptional performance characteristics (B. Myung et al., 2003).
Chemical Sensing
Furthermore, this compound derivatives have been explored as components of fluorescent probes for detecting aniline vapor. These probes operate through a Schiff base reaction mechanism, offering high sensitivity and selectivity towards aniline vapor, which is crucial for monitoring environmental pollutants and ensuring air quality (Zinuo Jiao et al., 2017).
Mechanism of Action
Target of Action
It is known that trifluoromethyl group-containing compounds can interact with a variety of biological targets, including enzymes and receptors .
Mode of Action
It is known that trifluoromethyl group-containing compounds can interact with their targets in various ways, such as by inhibiting enzymatic activity or modulating receptor function .
Biochemical Pathways
It is known that trifluoromethyl group-containing compounds can influence a variety of biochemical pathways, depending on their specific targets .
Pharmacokinetics
It is known that the trifluoromethyl group can enhance the lipophilicity of compounds, which may influence their absorption and distribution .
Result of Action
It is known that trifluoromethyl group-containing compounds can have a variety of effects at the molecular and cellular level, depending on their specific targets and mode of action .
Action Environment
It is known that factors such as temperature, ph, and the presence of other substances can influence the action of chemical compounds .
Future Directions
“2,3-Bis(trifluoromethyl)aniline” and similar compounds have potential applications in various fields. For example, they can be used in the synthesis of anti-benign prostatic hyperplasia drugs . They can also be used in the development of highly transparent aromatic polyamides, which are useful in the manufacture of flexible organic light-emitting diode (OLED) displays .
Properties
IUPAC Name |
2,3-bis(trifluoromethyl)aniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F6N/c9-7(10,11)4-2-1-3-5(15)6(4)8(12,13)14/h1-3H,15H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUYTZPOGDMVMNL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)N)C(F)(F)F)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F6N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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